Cas no 36076-26-3 (1,4-Phenylenediacetic Acid Diethyl Ester)

• Product name: 1,4-Phenylenediacetic Acid Diethyl Ester
• CAS No: 36076-26-3
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD00032366
• CID: 323515
• PubChem ID: 87575506

1,4-Phenylenediacetic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,2'-(1,4-phenylene)diacetate
• 1,4-Phenylenediacetic Acid Diethyl Ester
• Diethyl 1,4-Phenylenediacetate
• 1,4-Benzenediaceticacid, 1,4-diethyl ester
• ethyl 2-[4-(2-ethoxy-2-oxoethyl)phenyl]acetate
• Diethyl 1,4-benzenediacetate
• NSC 139681
• p-Phenylenediacetic acid diethyl ester
• 1,4-Benzenediacetic acid, diethyl ester
• JRSOAUOHTHOAOP-UHFFFAOYSA-N
• Diethyl 2,2-(1,4-phenylene)diacetate
• NSC139681
• KSC497M5P
• Diethyl-1,4-phenylenediacetate
• 4540AB
• TRA0060120
• 1,4-Benzenediacetic acid diethyl
• SY053855
• 1,4-PHENYLENEDIACETICACIDDIETHYLESTER
• 36076-26-3
• Diethyl2,2-(1,4-phenylene)diacetate
• AS-63151
• AKOS004905502
• DTXSID70300882
• MFCD00032366
• P1434
• NSC-139681
• FT-0704466
• SCHEMBL68851
• A50730
• AM83005
• CS-W012641
• 1 pound not4-Phenylenediacetic Acid Diethyl Ester

• MDL： MFCD00032366
• Inchi： 1S/C14H18O4/c1-3-17-13(15)9-11-5-7-12(8-6-11)10-14(16)18-4-2/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： JRSOAUOHTHOAOP-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 250.12100
• Monoisotopic Mass: 250.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 52.6
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Color/Form: solid
• Density: 1.097±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 140°C/4mmHg(lit.)
• Flash Point: 160.1±20.7 °C
• Refractive Index: 1.503
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• PSA: 52.60000
• LogP: 1.89780
• Solubility: Not determined

1,4-Phenylenediacetic Acid Diethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Store at 4 ° C, better storage at -4 ° C

1,4-Phenylenediacetic Acid Diethyl Ester Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Additional information on 1,4-Phenylenediacetic Acid Diethyl Ester

1,4-Phenylenediacetic Acid Diethyl Ester (CAS No. 36076-26-3): An Overview of Its Properties, Applications, and Recent Research

1,4-Phenylenediacetic Acid Diethyl Ester (CAS No. 36076-26-3) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a central phenylene group flanked by two diethyl ester functionalities. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 1,4-Phenylenediacetic Acid Diethyl Ester is C₁₄H₁₈O₄, and its molecular weight is 250.29 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 85 to 87°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in a variety of reaction conditions and purification methods.

In the realm of chemical synthesis, 1,4-Phenylenediacetic Acid Diethyl Ester serves as a key building block for the preparation of more complex molecules. Its diester functionalities can be selectively hydrolyzed to yield the corresponding carboxylic acids or further modified through various functional group transformations. For instance, the ester groups can be converted to amides or nitriles, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals.

The central phenylene group in 1,4-Phenylenediacetic Acid Diethyl Ester provides a rigid aromatic core that can enhance the stability and reactivity of the resulting compounds. This feature is particularly useful in the design of conjugated systems and polymers with tailored electronic properties. Recent studies have explored the use of this compound in the synthesis of conductive polymers and organic semiconductors, which have potential applications in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

In the pharmaceutical industry, 1,4-Phenylenediacetic Acid Diethyl Ester has been investigated as an intermediate for the synthesis of various bioactive molecules. For example, it has been used in the preparation of anti-inflammatory agents and anticancer drugs. The ability to introduce functional groups at specific positions on the phenylene core allows for fine-tuning of the pharmacological properties of these compounds. Recent research has also focused on developing more efficient synthetic routes to access this compound, aiming to reduce costs and environmental impact.

The environmental impact of chemical processes involving 1,4-Phenylenediacetic Acid Diethyl Ester has been a topic of interest in recent years. Green chemistry principles have guided efforts to develop more sustainable methods for its production and use. For instance, catalytic methods using metal complexes or enzymes have been explored to improve reaction yields and reduce waste generation. Additionally, efforts are underway to recycle solvents and by-products generated during the synthesis process.

Safety considerations are paramount when handling 1,4-Phenylenediacetic Acid Diethyl Ester. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 1,4-Phenylenediacetic Acid Diethyl Ester (CAS No. 36076-26-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure and versatile reactivity make it an indispensable intermediate in chemical synthesis, pharmaceutical development, and materials science. Ongoing research continues to uncover new uses and improvements in its production methods, ensuring its relevance in future advancements across these fields.